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Compound of Interest

Compound Name: 1,3,5-Triphenylformazan

Cat. No.: B1222628 Get Quote

Essential Safety and Handling Guide for 1,3,5-
Triphenylformazan
This guide provides immediate safety, operational, and disposal information for laboratory

professionals working with 1,3,5-Triphenylformazan. Adherence to these procedures is critical

for ensuring personal safety and minimizing environmental impact.

Chemical and Hazard Data
A summary of the key identification and hazard information for 1,3,5-Triphenylformazan is

provided below. This data is compiled from multiple safety data sheets to ensure a

comprehensive overview.
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Identifier Value References

Chemical Name 1,3,5-Triphenylformazan [1][2][3]

Synonyms
TTC Formazan, Tetrazolium

Red Formazan
[1][3][4]

CAS Number 531-52-2 [1][3][4]

Molecular Formula C₁₉H₁₆N₄ [3][4]

Molecular Weight 300.37 g/mol [3]

GHS Classification

Acute Toxicity, Oral (Category

4), H302: Harmful if swallowed.

Hazardous to the aquatic

environment, acute hazard

(Category 1), H400: Very toxic

to aquatic life.

[1][5][6]

Signal Word Warning [1][5][7]

Physical Appearance Very dark brown solid/powder [2]

Operational Plan: Handling 1,3,5-Triphenylformazan
A systematic approach to handling 1,3,5-Triphenylformazan is essential to mitigate risks. The

following step-by-step protocol outlines the procedure from preparation to post-handling

cleanup.

Pre-Operational Safety Checks
Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood to prevent dust dispersion.[6] An eyewash station and safety shower

must be readily accessible.

Personal Protective Equipment (PPE) Assessment: Before handling, a full assessment of

required PPE is mandatory.[8] The minimum required PPE includes:
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Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[1][2]

Hand Protection: Chemical-resistant gloves (e.g., disposable nitrile gloves) are required.[2]

[7][8] For prolonged contact, consider double-gloving.[8]

Body Protection: A lab coat is the minimum requirement.[8] For tasks with a higher risk of

exposure, wear fire/flame-resistant and impervious clothing.[1] Ensure legs are fully

covered and wear closed-toe shoes.[8][9]

Respiratory Protection: If dust formation is likely or exposure limits may be exceeded, use

a full-face respirator with a particulate filter (e.g., N95).[1][2][7]

Material Review: Review the Safety Data Sheet (SDS) for 1,3,5-Triphenylformazan before

beginning work.[5]

Handling Procedure
Preparation: Designate a specific area for handling. Avoid generating dust during weighing

and transfer.[10] Use techniques like careful scooping rather than pouring, if possible.

Manipulation: Handle the substance in a well-ventilated place.[4] Avoid all personal contact,

including inhalation and contact with skin and eyes.[2][10]

Safe Practices: Do not eat, drink, or smoke in the handling area.[1][6] Keep the container

tightly closed when not in use.[2] Avoid contact with incompatible materials such as strong

oxidizing agents.[2]

Post-Handling and Cleanup
Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling is complete.[2][10]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[2] The

storage area floor should be impermeable.[6] Some sources recommend storing under an

inert gas like Argon, as the material can be light and air-sensitive.[6]

Spill Management:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/sds/triphenylformazan-pid_Seven42241.html
https://m.chemicalbook.com/ProductMSDSDetailCB4420297_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4420297_EN.htm
https://www.sigmaaldrich.com/US/en/product/sigma/93145
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.echemi.com/sds/triphenylformazan-pid_Seven42241.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://wp.stolaf.edu/chemical-hygiene/personal-protective-equipment-ppe-personal-apparel-and-hygiene/
https://www.echemi.com/sds/triphenylformazan-pid_Seven42241.html
https://m.chemicalbook.com/ProductMSDSDetailCB4420297_EN.htm
https://www.sigmaaldrich.com/US/en/product/sigma/93145
https://www.benchchem.com/product/b1222628?utm_src=pdf-body
https://www.himediadownloads.com/MSDS/RM2506.pdf
https://datasheets.scbt.com/sc-213519.pdf
https://www.tcichemicals.com/BE/en/sds/T0175_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4420297_EN.htm
https://datasheets.scbt.com/sc-213519.pdf
https://www.echemi.com/sds/triphenylformazan-pid_Seven42241.html
https://store.apolloscientific.co.uk/storage/msds/BIT3087_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4420297_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4420297_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4420297_EN.htm
https://datasheets.scbt.com/sc-213519.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4420297_EN.htm
https://store.apolloscientific.co.uk/storage/msds/BIT3087_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIT3087_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minor Spills: For small, dry spills, clean up immediately.[2][10] Use dry cleanup procedures

to avoid generating dust.[10] Sweep the material into a suitable, labeled container for

waste disposal.[4][10]

Major Spills: Evacuate non-essential personnel from the area.[1] Alert emergency

responders.[10] Control personal contact by wearing appropriate PPE.[10] Prevent the

spillage from entering drains or waterways.[5][10]

Disposal Plan
Proper disposal of 1,3,5-Triphenylformazan and associated waste is critical due to its high

toxicity to aquatic life.[5][10]

Waste Segregation
Chemical Waste: Collect all excess 1,3,5-Triphenylformazan and residues in a clearly

labeled, sealed container.[10]

Contaminated Materials: Any materials that have come into contact with the chemical,

including gloves, weigh boats, and paper towels, must be treated as hazardous waste and

disposed of accordingly.[5]

Disposal Procedure
Regulatory Compliance: All waste must be handled in accordance with local, state, and

federal regulations.[3][10] Do not discharge into sewers or waterways.[10][11]

Professional Disposal: Entrust the disposal of the chemical waste to a licensed professional

waste disposal company.[11]

Disposal Method: One recommended method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber system.[4]

Container Disposal: Before disposing of the original container, ensure it is completely empty.

Contaminated packaging should be handled in the same way as the substance itself.[5]
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Visual Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

1,3,5-Triphenylformazan.
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Caption: Workflow for safe handling and disposal of 1,3,5-Triphenylformazan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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